Cas no 885281-00-5 (2-(3-(4-bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid)

• Product Name: 2-(3-(4-bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid
• CAS No: 885281-00-5
• MF: C₁₀H₈BrN₃O₂
• MW: 282.093420982361
• MDL: MFCD06738969
• CID: 892800
• PubChem ID: 72208507
• Update Time: 2025-04-19

2-(3-(4-bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• [5-(4-BROMO-PHENYL)-4H-[1,2,4]TRIAZOL-3-YL]-ACETIC ACID
• [5-(4-BROMOPHENYL)4H-[1,2,4]TRIAZOL-3-YL]ACETIC ACID
• 2-[3-(4-bromophenyl)-1H-1,2,4-triazol-5-yl]acetic acid
• 5-(4-bromophenyl)-1H-1,2,4-Triazole-3-acetic acid
• 2-(5-(4-BROMOPHENYL)-4H-1,2,4-TRIAZOL-3-YL)ACETIC ACID
• AKOS026707629
• DTXSID301233299
• 2-[5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl]acetic acid
• AB28287
• 2-(3-(4-bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid
• F1907-2268
• 2-(5-(4-BROMOPHENYL)-4H-1,2,4-TRIAZOL-3-YL)ACETICACID
• 885281-00-5
• FT-0722445

• MDL： MFCD06738969
• Inchi： 1S/C10H8BrN3O2/c11-7-3-1-6(2-4-7)10-12-8(13-14-10)5-9(15)16/h1-4H,5H2,(H,15,16)(H,12,13,14)
• InChI Key： AAVVTZWBDRNFEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NNC(CC(=O)O)=N1

Computed Properties

• Exact Mass: 280.98000
• Monoisotopic Mass: 280.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.87000
• LogP: 1.86130